2-(2,2-Dimethyl-propionylamino)-pent-4-enoic acid

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-(2,2-dimethylpropanoylamino)pent-4-enoic acid
• InChI: InChI=1S/C10H17NO3/c1-5-6-7(8(12)13)11-9(14)10(2,3)4/h5,7H,1,6H2,2-4H3,(H,11,14)(H,12,13)
• InChI Key: CFFPCRFTDIXTSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC(CC=C)C(=O)O

Description

2-(2,2-Dimethyl-propionylamino)-pent-4-enoic acid is a useful research compound. Its molecular formula is C10H17NO3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.50 g of the above prepared 2-(2,2-dimethyl-propionylamino)-pent-4-enoic acid ethyl ester (46.19 mmol) were dissolved in 146 ml of a 1:1 mixture of EtOH and THF and treated under cooling with an ice bath with 46.19 ml of 2N NaOH (2 eq.). After 1 h, the reaction mixture was poured onto crashed ice/AcOEt/HCl, the aqueous phase reextracted once more with AcOEt, the combined organic layers washed with water, dried over sodium sulfate, and evaporated to dryness. Thereby, 8.45 g of the title product was obtained as white solid of mp. 87–88°.